Cas no 57025-45-3 (Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester)
57025-45-3 structure
Product Name:Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester
CAS No:57025-45-3
MF:C11H12N2O6
MW:268.222783088684
CID:346882
PubChem ID:545373
Update Time:2025-04-19
Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester
- (2,4-dinitrophenyl) 2,2-dimethylpropanoate
- DTXSID10337894
- SEBUYNOQPFWJRJ-UHFFFAOYSA-N
- 57025-45-3
- 2,4-Dinitrophenyl pivalate #
-
- Inchi: 1S/C11H12N2O6/c1-11(2,3)10(14)19-9-5-4-7(12(15)16)6-8(9)13(17)18/h4-6H,1-3H3
- InChI Key: SEBUYNOQPFWJRJ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C(C(C)(C)C)=O
Computed Properties
- Exact Mass: 268.06956
- Monoisotopic Mass: 268.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 112.58
Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
57025-45-3 (Propanoic acid, 2,2-dimethyl-, 2,4-dinitrophenyl ester) Related Products
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